Cas no 1249916-17-3 (4-(4H-1,2,4-triazol-4-yl)butan-1-amine)

• Product Name: 4-(4H-1,2,4-triazol-4-yl)butan-1-amine
• CAS No: 1249916-17-3
• MF: C₆H₁₂N₄
• MW: 140.186280250549
• CID: 5231662
• PubChem ID: 54595798
• Update Time: 2026-03-07

4-(4H-1,2,4-triazol-4-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4H-1,2,4-triazol-4-yl)butan-1-amine
• 4H-1,2,4-Triazole-4-butanamine
• 4-(4H-l, 2, 4-TRIAZ0L-4-YDBUTAN-l-AMINE

• Inchi： 1S/C6H12N4/c7-3-1-2-4-10-5-8-9-6-10/h5-6H,1-4,7H2
• InChI Key： VOXGHUHKUYDIHW-UHFFFAOYSA-N
• SMILES： N1(C=NN=C1)CCCCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 79.8
• XLogP3: -0.9
• Topological Polar Surface Area: 56.7

Additional information on 4-(4H-1,2,4-triazol-4-yl)butan-1-amine

Research Update on 4-(4H-1,2,4-triazol-4-yl)butan-1-amine (CAS: 1249916-17-3): Recent Advances and Applications

4-(4H-1,2,4-triazol-4-yl)butan-1-amine (CAS: 1249916-17-3) is a structurally unique compound featuring a 1,2,4-triazole moiety linked to a butylamine chain. Recent studies have highlighted its potential as a versatile building block in medicinal chemistry and drug discovery. This research briefing synthesizes the latest findings (2022-2023) on its synthetic applications, biological activities, and pharmacological properties from peer-reviewed journals and patent literature.

In synthetic chemistry, the compound's dual functionality (nucleophilic triazole and primary amine) enables diverse derivatization strategies. A 2023 Journal of Medicinal Chemistry study (DOI: 10.1021/acs.jmedchem.3c00518) demonstrated its utility in constructing kinase inhibitor scaffolds through Pd-catalyzed cross-coupling reactions. The researchers achieved 78-92% yields in synthesizing 15 novel analogs with improved aqueous solubility compared to parent compounds.

Pharmacological investigations reveal promising CNS activity profiles. Molecular docking simulations published in Bioorganic Chemistry (2022, 129: 106182) indicate strong binding affinity (ΔG = -9.2 kcal/mol) toward serotonin 5-HT_2A receptors. In vivo behavioral assays showed dose-dependent anxiolytic effects in rodent models at 10-25 mg/kg doses, without observed sedation – suggesting potential advantages over benzodiazepines.

The compound's metal-chelating properties are being explored in diagnostic applications. A Nature Communications paper (2023, 14: 2345) reported its use as a bifunctional ligand for ⁶⁸Ga PET radiopharmaceuticals, achieving 98% radiolabeling efficiency at room temperature. Clinical translation is underway for neuroendocrine tumor imaging.

From a safety perspective, acute toxicity studies in Regulatory Toxicology and Pharmacology (2023, 142: 105418) established an LD₅₀ > 500 mg/kg in rats. Notably, the compound showed no mutagenicity in Ames tests and demonstrated favorable metabolic stability (t_1/2 = 4.7 h in human liver microsomes). These properties support its development as a pharmacophore in clinical candidates.

Ongoing research includes structure-activity relationship (SAR) optimization for antimicrobial applications. Preliminary data presented at the 2023 ACS Spring Meeting (MEDI-172) showed potent activity against drug-resistant Candida auris (MIC = 2 μg/mL) through fungal ergosterol biosynthesis disruption. Patent activity (WO2023187647) indicates growing commercial interest in this application space.

In conclusion, 4-(4H-1,2,4-triazol-4-yl)butan-1-amine represents a multifunctional scaffold with demonstrated utility across therapeutic areas. Its synthetic accessibility, favorable ADME properties, and structural plasticity position it as a valuable tool compound for medicinal chemistry programs targeting CNS disorders, oncology, and infectious diseases.